Cas no 2229236-59-1 (3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine)
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine
- 2229236-59-1
- EN300-1783608
-
- Inchi: 1S/C13H19NO2/c1-13(2,7-8-14)12-9-15-10-5-3-4-6-11(10)16-12/h3-6,12H,7-9,14H2,1-2H3
- InChI Key: CXOWZAAIZOGZNE-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OCC1C(C)(C)CCN
Computed Properties
- Exact Mass: 221.141578849g/mol
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 44.5Ų
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1783608-0.05g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine |
2229236-59-1 | 0.05g |
$1091.0 | 2023-09-19 | ||
| Enamine | EN300-1783608-0.1g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine |
2229236-59-1 | 0.1g |
$1144.0 | 2023-09-19 | ||
| Enamine | EN300-1783608-0.25g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine |
2229236-59-1 | 0.25g |
$1196.0 | 2023-09-19 | ||
| Enamine | EN300-1783608-0.5g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine |
2229236-59-1 | 0.5g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1783608-1.0g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine |
2229236-59-1 | 1g |
$1299.0 | 2023-05-26 | ||
| Enamine | EN300-1783608-2.5g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine |
2229236-59-1 | 2.5g |
$2548.0 | 2023-09-19 | ||
| Enamine | EN300-1783608-5.0g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine |
2229236-59-1 | 5g |
$3770.0 | 2023-05-26 | ||
| Enamine | EN300-1783608-10.0g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine |
2229236-59-1 | 10g |
$5590.0 | 2023-05-26 | ||
| Enamine | EN300-1783608-1g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine |
2229236-59-1 | 1g |
$1299.0 | 2023-09-19 | ||
| Enamine | EN300-1783608-5g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine |
2229236-59-1 | 5g |
$3770.0 | 2023-09-19 |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine
Comprehensive Overview of 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine (CAS No. 2229236-59-1)
The compound 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine (CAS No. 2229236-59-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its distinctive benzodioxin core coupled with a methylbutan-1-amine side chain makes it a promising candidate for various applications, including neuropharmacology and drug discovery. Researchers are particularly intrigued by its potential interactions with central nervous system (CNS) receptors, which could pave the way for novel therapeutic agents.
In recent years, the demand for innovative small molecules like 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine has surged, driven by advancements in precision medicine and targeted therapy. The compound's CAS No. 2229236-59-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization studies. Its benzodioxin moiety is known for its stability and bioactivity, making it a valuable scaffold in medicinal chemistry.
One of the most discussed topics surrounding this compound is its potential role in addressing neurodegenerative disorders. With the global rise in conditions like Alzheimer's disease and Parkinson's disease, researchers are exploring how 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine might modulate neurotransmitter systems. Preliminary studies suggest its affinity for serotonin and dopamine receptors, which could explain its psychoactive potential and applicability in mood disorder treatments.
The synthesis of 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine involves sophisticated organic chemistry techniques, including catalytic hydrogenation and chiral resolution. Its stereochemistry is a critical factor in its biological activity, as enantiomeric purity often determines efficacy and safety. This has led to increased interest in asymmetric synthesis methods to produce the compound with high enantiomeric excess.
From a commercial perspective, CAS No. 2229236-59-1 is listed in several chemical catalogs as a research-grade material, with suppliers emphasizing its >98% purity. The compound's molecular weight (263.35 g/mol) and logP value (indicating moderate lipophilicity) make it suitable for in vitro and in vivo studies. Its solubility profile in DMSO and ethanol further enhances its utility in laboratory settings.
Environmental and safety considerations are also paramount when handling 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine. While not classified as hazardous, standard laboratory precautions (e.g., gloves, goggles) are recommended. The compound's stability under ambient conditions and compatibility with common solvents make it a practical choice for researchers.
Looking ahead, the future of 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine lies in its integration into multi-target drug design strategies. As the scientific community shifts toward polypharmacology, this compound's ability to interact with multiple biological targets could position it as a cornerstone in next-generation therapeutics. Ongoing patent analyses reveal a growing number of filings related to its derivatives, underscoring its commercial and scientific value.
In conclusion, 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine (CAS No. 2229236-59-1) represents a fascinating intersection of chemistry, biology, and medicine. Its versatility and potential applications in CNS research and drug development make it a compound worth watching in the coming years. For researchers seeking to explore its properties further, reliable analytical methods (e.g., HPLC, NMR) and collaborative studies are essential to unlocking its full potential.
2229236-59-1 (3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-methylbutan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)